2,2-difluoro-6-methylmorpholine hydrochloride
Overview
Description
2,2-Difluoro-6-methylmorpholine hydrochloride (DFMMHCl) is a versatile chemical compound with a wide range of applications in various scientific fields. It is an organic compound with the molecular formula C5H10ClF2NO and a molecular weight of 167.6 g/mol. It is a colorless, hygroscopic solid that is soluble in water, alcohols, and many organic solvents. DFMMHCl is commonly used in synthetic organic chemistry as a versatile reagent for the synthesis of various organic compounds. It is also used in biochemistry and pharmacology for its ability to modulate the activity of enzymes and receptors.
Mechanism of Action
2,2-difluoro-6-methylmorpholine hydrochloride is an organic compound that has been found to modulate the activity of enzymes and receptors. It is believed to act as an allosteric modulator of these proteins, meaning that it binds to the active site of the protein and alters its conformation, thus altering its activity. It is believed to interact with the active site of the protein by forming hydrogen bonds, electrostatic interactions, and hydrophobic interactions.
Biochemical and Physiological Effects
2,2-difluoro-6-methylmorpholine hydrochloride has been found to modulate the activity of various enzymes and receptors, including those involved in neurotransmission, metabolism, and signal transduction. It has been found to reduce the activity of enzymes involved in neurotransmission, such as acetylcholinesterase and monoamine oxidase. It has also been found to modulate the activity of receptors involved in signal transduction, such as G-protein coupled receptors and tyrosine kinase receptors. Furthermore, it has been found to modulate the activity of metabolic enzymes, such as those involved in the metabolism of carbohydrates, lipids, and proteins.
Advantages and Limitations for Lab Experiments
The main advantage of using 2,2-difluoro-6-methylmorpholine hydrochloride in laboratory experiments is its versatility. It is a relatively inexpensive and easy to use reagent that can be used for the synthesis of various organic compounds. Additionally, it can be used to modulate the activity of enzymes and receptors, making it useful for studying the structure-activity relationships of various drugs and proteins.
The main limitation of 2,2-difluoro-6-methylmorpholine hydrochloride is its instability. It is sensitive to light and heat, and thus must be stored in a cool, dark place. Additionally, it is hygroscopic and must be stored in an airtight container to prevent it from absorbing moisture from the air.
Future Directions
The future directions for research on 2,2-difluoro-6-methylmorpholine hydrochloride include further investigation into its mechanism of action and its potential therapeutic applications. Additionally, research should be conducted to explore its potential use as a tool for the synthesis of novel drugs. Furthermore, research should be conducted to investigate the potential of 2,2-difluoro-6-methylmorpholine hydrochloride to modulate the activity of various enzymes and receptors involved in various physiological processes, such as metabolism, signal transduction, and neurotransmission. Finally, research should be conducted to explore the potential of 2,2-difluoro-6-methylmorpholine hydrochloride to be used as a tool for the synthesis of various organic compounds.
Synthesis Methods
The synthesis of 2,2-difluoro-6-methylmorpholine hydrochloride is typically achieved through a two-step process. The first step involves the reaction of 2,2-difluorobenzaldehyde with dimethylformamide in the presence of a base, such as sodium hydroxide or potassium carbonate, to form a difluorobenzylidene dimethylformamide intermediate. The intermediate is then treated with hydrochloric acid to yield the desired product. This method is simple and efficient and can be used for the large-scale production of 2,2-difluoro-6-methylmorpholine hydrochloride.
Scientific Research Applications
2,2-difluoro-6-methylmorpholine hydrochloride is widely used in scientific research due to its versatility. It is used in organic synthesis as a reagent for the synthesis of various organic compounds. It is also used in biochemistry and pharmacology for its ability to modulate the activity of enzymes and receptors. It has been used to study the effects of various drugs on enzyme and receptor activity, as well as to investigate the structure-activity relationships of various drugs. Additionally, it has been used to study the structure-activity relationships of various proteins, such as transporters and ion channels.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-difluoro-6-methylmorpholine hydrochloride involves the reaction of 2,2-difluoroethylamine with 3,4-dimethylmorpholine in the presence of hydrochloric acid.", "Starting Materials": [ "2,2-difluoroethylamine", "3,4-dimethylmorpholine", "Hydrochloric acid" ], "Reaction": [ "Add 2,2-difluoroethylamine to a reaction flask", "Add 3,4-dimethylmorpholine to the reaction flask", "Add hydrochloric acid to the reaction flask", "Heat the reaction mixture to 80-90°C for 4-6 hours", "Cool the reaction mixture to room temperature", "Filter the precipitated product", "Wash the product with cold water", "Dry the product under vacuum", "Obtain 2,2-difluoro-6-methylmorpholine hydrochloride as a white solid" ] } | |
CAS RN |
2803845-99-8 |
Product Name |
2,2-difluoro-6-methylmorpholine hydrochloride |
Molecular Formula |
C5H10ClF2NO |
Molecular Weight |
173.6 |
Purity |
95 |
Origin of Product |
United States |
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